Cas no 88450-81-1 (Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-)

• Product name: Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-
• CAS No: 88450-81-1
• MF: C₂₇H₃₂N₂O
• MW: 400.55578
• CID: 632405
• PubChem ID: 20445256

Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-
• 1-benzyl-1-butyl-3-phenyl-3-(4-propan-2-ylphenyl)urea
• 88450-81-1
• N-Benzyl-N-butyl-N'-phenyl-N'-[4-(propan-2-yl)phenyl]urea
• DTXSID80607258

• Inchi： InChI=1S/C27H32N2O/c1-4-5-20-28(21-23-12-8-6-9-13-23)27(30)29(25-14-10-7-11-15-25)26-18-16-24(17-19-26)22(2)3/h6-19,22H,4-5,20-21H2,1-3H3
• InChI Key： MQUQKNQVMWJDGB-UHFFFAOYSA-N
• SMILES： CCCCN(CC1=CC=CC=C1)C(=O)N(C2=CC=CC=C2)C3=CC=C(C=C3)C(C)C

Computed Properties

• Exact Mass: 400.251463648g/mol
• Monoisotopic Mass: 400.251463648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 23.6Ų